Cas no 929973-19-3 (4-(2,2,2-trifluoroethoxy)cyclohexan-1-amine)

• Product Name: 4-(2,2,2-trifluoroethoxy)cyclohexan-1-amine
• CAS No: 929973-19-3
• MF: C₈H₁₄F₃NO
• MW: 197.198072910309
• MDL: MFCD09040764
• CID: 5228187
• PubChem ID: 16228801
• Update Time: 2026-03-07

4-(2,2,2-trifluoroethoxy)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2,2,2-Trifluoro-ethoxy)-cyclohexylamine
• Cyclohexanamine, 4-(2,2,2-trifluoroethoxy)-
• 4-(2,2,2-trifluoroethoxy)cyclohexan-1-amine

• MDL： MFCD09040764
• Inchi： 1S/C8H14F3NO/c9-8(10,11)5-13-7-3-1-6(12)2-4-7/h6-7H,1-5,12H2
• InChI Key： DGPHYMXDTCVORL-UHFFFAOYSA-N
• SMILES： C1(N)CCC(OCC(F)(F)F)CC1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 204.9±40.0 °C at 760 mmHg
• Flash Point: 77.7±27.3 °C
• Vapor Pressure: 0.3±0.4 mmHg at 25°C

4-(2,2,2-trifluoroethoxy)cyclohexan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on 4-(2,2,2-trifluoroethoxy)cyclohexan-1-amine

Introduction to 4-(2,2,2-trifluoroethoxy)cyclohexan-1-amine (CAS No. 929973-19-3)

4-(2,2,2-trifluoroethoxy)cyclohexan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 929973-19-3, represents a unique structural motif that combines a cyclohexane ring with a trifluoroethoxy substituent and an amine functional group. The presence of fluorine atoms in the molecule imparts distinct electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The trifluoroethoxy group is particularly noteworthy due to its ability to modulate the pharmacokinetic and pharmacodynamic properties of attached molecules. Fluorine atoms are known to enhance metabolic stability, improve binding affinity to biological targets, and influence the overall solubility profile of drugs. In the context of 4-(2,2,2-trifluoroethoxy)cyclohexan-1-amine, this moiety likely contributes to its potential as a precursor or intermediate in the synthesis of more complex pharmacophores.

The cyclohexan-1-amine backbone provides a rigid yet flexible framework that can be further functionalized to explore diverse biological activities. Amines are crucial pharmacophoric elements in many therapeutic agents, serving as hydrogen bond donors or acceptors that interact with biological targets such as enzymes and receptors. The combination of these structural features makes 4-(2,2,2-trifluoroethoxy)cyclohexan-1-amine a promising candidate for further investigation in drug discovery programs.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activity of such compounds with greater accuracy. The fluorinated amine system in 4-(2,2,2-trifluoroethoxy)cyclohexan-1-amine has been hypothesized to exhibit properties relevant to neurological disorders, anti-inflammatory agents, and even antiviral therapies. These hypotheses are supported by studies demonstrating the role of fluorinated amines in modulating neurotransmitter receptor interactions.

In particular, the trifluoroethoxy group has been studied for its ability to enhance blood-brain barrier penetration when incorporated into drug molecules. This property is particularly relevant for treating central nervous system (CNS) disorders, where efficient delivery of therapeutic agents remains a significant challenge. The structural integrity provided by the cyclohexane ring ensures that 4-(2,2,2-trifluoroethoxy)cyclohexan-1-amine maintains stability under various conditions while allowing for further derivatization.

The synthesis of 4-(2,2,2-trifluoroethoxy)cyclohexan-1-amine involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated cyclohexanes followed by protection-deprotection strategies to isolate the desired amine functionality. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been explored to introduce the trifluoroethoxy group efficiently.

From a medicinal chemistry perspective, the versatility of 4-(2,2,2-trifluoroethoxy)cyclohexan-1-amine lies in its ability to serve as a building block for more complex molecules. By modifying either the cyclohexane ring or the amine group, researchers can generate libraries of derivatives with tailored biological activities. For instance, replacing the amine with other heterocyclic systems could lead to novel inhibitors targeting specific enzymes involved in metabolic pathways.

The incorporation of fluorine atoms into pharmaceuticals is not without challenges. While fluorine enhances certain drug properties, it can also influence metabolic pathways and necessitate careful dosing considerations. However, recent studies have highlighted strategies to mitigate these issues by optimizing fluorine placement within molecular structures. The work on 4-(2,2,2-trifluoroethoxy)cyclohexan-1-amine contributes valuable insights into this area.

In conclusion,4-(2,2,2-trifluoroethoxy)cyclohexan-1-amine (CAS No. 929973-19-3) represents a structurally interesting compound with potential applications in drug development. Its unique combination of fluorinated and amino functional groups positions it as a versatile intermediate for synthesizing bioactive molecules targeting various therapeutic areas. As research continues in this field,trifluoroethoxy-cyclohexylamine derivatives are expected to play an increasingly important role in next-generation pharmaceuticals.